Cas no 140838-30-8 (Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-)
140838-30-8 structure
Product Name:Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-
CAS No:140838-30-8
MF:C29H36N2O2
MW:444.608347892761
CID:1296895
Update Time:2024-08-04
Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-
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- Inchi: 1S/C29H36N2O2/c1-3-4-5-6-7-8-9-10-11-25-20-30-29(31-21-25)27-16-18-28(19-17-27)33-22-24-12-14-26(15-13-24)23(2)32/h12-21H,3-11,22H2,1-2H3
- InChI Key: FMOJKOVSHQAJLQ-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(COC2=CC=C(C3=NC=C(CCCCCCCCCC)C=N3)C=C2)C=C1)C
Computed Properties
- Exact Mass: 444.27788
Experimental Properties
- Density: 1.052±0.06 g/cm3(Predicted)
- Boiling Point: 546.3±50.0 °C(Predicted)
- PSA: 52.08
- pka: 1.81±0.22(Predicted)
Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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